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Compound of Interest

Compound Name: 2-Amino-1-phenylethanol

Cat. No.: B155150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 2-Amino-1-phenylethanol. Adherence to these guidelines is essential for ensuring

a safe laboratory environment.

Hazard Identification and Classification
2-Amino-1-phenylethanol is a chemical that requires careful handling due to its potential

health hazards. According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is classified as follows:

Skin Corrosion/Irritation: Category 2, Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Category 2A or 2, Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory

irritation.[1]

Some sources may also classify it as causing severe skin burns and eye damage.[3][4][5] It is

harmful if swallowed.

Personal Protective Equipment (PPE)
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The following table outlines the minimum required PPE for handling 2-Amino-1-
phenylethanol. It is imperative to always wear the appropriate PPE to prevent exposure.

Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving/Unpac

king

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat
Not generally

required

Storage
Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat
Not generally

required

Weighing/Transf

erring

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., Nitrile),

double-gloving

recommended

Laboratory coat

Required if not

handled in a

certified chemical

fume hood. A

dust mask (e.g.,

N95) is

recommended.

[6]

Conducting

Reactions

Chemical splash

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

To be conducted

in a well-

ventilated area or

a chemical fume

hood.

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

or suit

Air-purifying

respirator with

appropriate

cartridges

Waste Disposal
Chemical splash

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally

required if

handling sealed

waste

containers.
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Note: Chemical protection gloves should be tested according to EN 374.[1][2] Breakthrough

times can be affected by temperature and stretching of the material.[1][2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are readily accessible.

Keep the work area clean and free of clutter.

Have appropriate spill cleanup materials readily available.

2. Weighing and Transferring:

Perform all weighing and transferring of 2-Amino-1-phenylethanol inside a chemical fume

hood to avoid dust inhalation.[1]

Use a scoop or spatula to handle the solid material. Avoid creating dust.

Close the container tightly after use.

3. Conducting Reactions:

Set up all reactions involving 2-Amino-1-phenylethanol within a chemical fume hood.

Use equipment that is clean, dry, and free of contaminants.

Maintain a safe distance from the reaction and use a sash shield.

Wash hands thoroughly after handling.[1]

4. Storage:

Store 2-Amino-1-phenylethanol in a tightly closed container in a cool, dry, and well-

ventilated area.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://www.benchchem.com/product/b155150?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://www.benchchem.com/product/b155150?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://www.benchchem.com/product/b155150?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The recommended storage temperature is between 2-8°C.[2]

Store away from incompatible materials.

Keep away from food, drink, and animal feedingstuffs.[1][2]

Emergency Procedures
Exposure Scenario First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[7]

Remove contaminated clothing. If skin irritation

persists, consult a physician.[1]

Eye Contact

Immediately flush eyes with plenty of clean,

fresh water for at least 10-15 minutes, holding

the eyelids apart.[1][7] Remove contact lenses if

present and easy to do.[7] Seek immediate

medical attention from an ophthalmologist.[1][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[3][4] Call a physician or poison control

center immediately.[7]

Spill

Evacuate the area. Ventilate the affected area.

[1] Wearing appropriate PPE, cover the spill with

an inert absorbent material. Take up the material

mechanically, controlling dust, and place it in a

suitable container for disposal.[1]

Disposal Plan
This material and its container must be disposed of as hazardous waste.[1]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1]
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Do not empty into drains or release into the environment.[1]

Workflow for Handling 2-Amino-1-phenylethanol

Workflow for Handling 2-Amino-1-phenylethanol

1. Preparation

2. Handling (in Fume Hood)

3. Storage

4. Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Locate Safety Shower & Eyewash

Prepare Spill Kit

Weigh/Transfer

Proceed to Handling

Conduct Reaction

Store in Cool, Dry, Ventilated Area (2-8°C)

After Use/Reaction

Decontaminate Work Area

Post-Experiment

For Subsequent Use

Dispose of Waste as Hazardous

Remove PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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